Cas no 1804658-17-0 (5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1804658-17-0
• MF: C₈H₂BrF₅N₂
• MW: 301.010898113251
• CID: 4859187
• Update Time: 2025-07-02

5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2BrF5N2/c9-3-2-16-4(1-15)6(8(12,13)14)5(3)7(10)11/h2,7H
• InChI Key： ZAVHAONVJFSFOS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(C(F)(F)F)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

Comprehensive Analysis of 5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804658-17-0)

5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804658-17-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound belongs to the pyridine family, characterized by its unique substitution pattern, including bromo, cyano, difluoromethyl, and trifluoromethyl functional groups. These moieties contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The structural complexity of 5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine offers a wide range of applications. In pharmaceutical research, it serves as a key building block for the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and antiviral agents. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, addressing a critical challenge in modern drug design. Researchers are increasingly exploring its potential in targeting drug-resistant pathogens and cancer therapeutics, aligning with the growing demand for innovative treatments.

In the agrochemical sector, 5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is utilized in the formulation of next-generation pesticides and herbicides. Its fluorine-rich structure improves pesticidal activity while minimizing environmental impact, a priority for sustainable agriculture. This aligns with the global trend toward green chemistry and eco-friendly crop protection, topics frequently searched by professionals in the field. The compound's ability to disrupt specific enzymatic pathways in pests makes it a promising candidate for integrated pest management (IPM) systems.

From a synthetic perspective, the compound's CAS No. 1804658-17-0 is often referenced in patents and academic literature, highlighting its role in cross-coupling reactions and nucleophilic substitutions. Its versatility enables the creation of diverse derivatives, catering to the needs of high-throughput screening and combinatorial chemistry. Laboratories focusing on structure-activity relationship (SAR) studies frequently employ this compound to optimize molecular designs for enhanced efficacy.

The growing interest in fluorinated pyridines is evident in recent scientific publications and industry reports. 5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine exemplifies the trend toward fluorine incorporation in organic molecules, driven by the element's ability to modulate electronic and steric properties. This has led to a surge in searches for fluorine chemistry applications and advanced heterocyclic synthesis, reflecting the compound's relevance in cutting-edge research.

Quality control and analytical characterization of CAS No. 1804658-17-0 are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently discussed in forums and technical guides, underscoring the importance of precision in handling such specialized chemicals.

In conclusion, 5-Bromo-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine represents a pivotal advancement in synthetic and applied chemistry. Its multifaceted utility across pharmaceuticals, agrochemicals, and materials science positions it as a compound of enduring significance. As research continues to uncover new applications, its role in addressing contemporary challenges—from drug discovery to sustainable agriculture—will undoubtedly expand, making it a cornerstone of modern chemical innovation.